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Compound of Interest

Compound Name:
3-Fluoro-4-methylbenzamidine

hydrochloride

Cat. No.: B068554 Get Quote

An In-depth Technical Guide to 3-Fluoro-4-methylbenzamidine Hydrochloride

Abstract
This technical guide provides a comprehensive overview of 3-Fluoro-4-methylbenzamidine
hydrochloride, a fluorinated building block of significant interest in medicinal chemistry and

materials science. We will delve into its core chemical and physical properties, with a primary

focus on its molecular weight and structure. Furthermore, this document will explore its

synthesis, potential applications as a pharmaceutical intermediate, and essential safety and

handling protocols. The insights provided are intended to equip researchers and drug

development professionals with the foundational knowledge required to effectively utilize this

compound in their work.

Core Chemical Properties and Molecular Weight
3-Fluoro-4-methylbenzamidine hydrochloride is a solid organic compound. Its structure

incorporates a benzamidine core, which is a common motif in the design of enzyme inhibitors,

particularly for proteases like thrombin. The presence of a fluorine atom and a methyl group on

the benzene ring allows for fine-tuning of physicochemical properties such as lipophilicity,

metabolic stability, and binding interactions.

The precise molecular weight is a critical parameter for any experimental work, enabling

accurate molar calculations for reaction stoichiometry and solution preparation.
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Property Value Source

Molecular Weight 188.63 g/mol

Molecular Formula C₈H₁₀ClFN₂

CAS Number 175277-88-0 [1][2]

Physical Form Solid

InChI Key
VXAQJXKADWRKGS-

UHFFFAOYSA-N

SMILES String Cl.Cc1ccc(cc1F)C(N)=N

Below is the two-dimensional chemical structure of the compound.
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Caption: Chemical structure of 3-Fluoro-4-methylbenzamidine cation with chloride counter-ion.
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Synthesis and Manufacturing Insights
Amidine hydrochlorides are most classically and reliably synthesized via the Pinner reaction.

This method involves the acid-catalyzed reaction of a nitrile with an alcohol to form an imino

ether hydrochloride (a Pinner salt), which is then treated with ammonia to yield the final

amidine hydrochloride.[3]

The logical precursor for this synthesis is 3-fluoro-4-methylbenzonitrile. The overall synthetic

workflow is a robust two-step process suitable for laboratory-scale synthesis and scalable for

industrial production.

3-Fluoro-4-methylbenzonitrile
(Starting Material) Pinner Reaction

+ Anhydrous EtOH
+ HCl (gas) Imino Ether Hydrochloride

(Pinner Salt Intermediate) Ammonolysis+ Alcoholic Ammonia 3-Fluoro-4-methylbenzamidine HCl
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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